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Compound of Interest

Compound Name: Valtropine

Cat. No.: B14865301

For Researchers, Scientists, and Drug Development Professionals

These application notes provide an overview of the use of Valtropine (a recombinant human
growth hormone, somatropin) in endocrinology research. Detailed protocols for key
experiments are included to facilitate the investigation of its biological activity and signaling
pathways.

Introduction

Valtropine is a synthetic form of human growth hormone (GH) produced using recombinant
DNA technology.[1] It is a 191-amino acid, single-chain polypeptide that is identical in sequence
to the endogenous human growth hormone.[1] In endocrinology research, Valtropine serves
as a critical tool to study the physiological and pathological processes regulated by the GH-
IGF-1 axis. Its primary function is to stimulate growth, cell reproduction, and regeneration.[1]
Valtropine exerts its effects by binding to the growth hormone receptor (GHR), initiating a
cascade of intracellular signaling events.[2][3]

Mechanism of Action: The JAK-STAT Signaling
Pathway

The binding of somatropin to the dimeric growth hormone receptor (GHR) on the surface of
target cells triggers the activation of the Janus kinase 2 (JAK2), a tyrosine kinase associated
with the intracellular domain of the receptor.[2][4][5] This activation leads to the tyrosine
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phosphorylation of both JAK2 and the GHR itself.[4][6] These phosphorylated sites then serve
as docking stations for various signaling proteins, most notably the Signal Transducer and
Activator of Transcription (STAT) proteins, particularly STAT5.[3][5]

Once recruited, STATS5 is phosphorylated by JAK2, leading to its dimerization and translocation
to the nucleus.[5] In the nucleus, the STAT5 dimer binds to specific DNA sequences in the
promoter regions of target genes, regulating their transcription.[3][5] A key target gene is
Insulin-like Growth Factor 1 (IGF-1), which mediates many of the anabolic and growth-
promoting effects of GH.[1][2]

Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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